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Compound of Interest

Compound Name: N,N,N'-Trimethylethylenediamine

Cat. No.: B049237

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and
drug development professionals. N,N,N'-Trimethylethylenediamine is a hazardous chemical
and should only be handled by trained personnel with appropriate personal protective
equipment in a controlled laboratory setting.

Executive Summary

N,N,N'-Trimethylethylenediamine (CAS No. 142-25-6) is a flammable and corrosive aliphatic
amine. While widely used in chemical synthesis, publicly available quantitative toxicity data for
this specific compound is notably scarce. This guide synthesizes the available safety
information, primarily from Safety Data Sheets (SDS), and contextualizes it with the general
toxicological properties of aliphatic amines. Due to the lack of specific experimental data, this
document also provides detailed descriptions of the standard methodologies that would be
employed to assess the key toxicological endpoints for this substance.

Chemical and Physical Properties
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Property Value Reference
CAS Number 142-25-6 [1112][3]
Molecular Formula C5H14N2 [11[2][3]
Molecular Weight 102.18 g/mol [1112][3]
Appearance Colorless, clear liquid [1114]
Boiling Point 116-118 °C [2]

Flash Point 14 °C (closed cup) [1]

Density 0.786 g/mL at 25 °C [5]

Toxicological Data

A comprehensive review of publicly accessible databases and literature reveals a significant
lack of quantitative toxicity data for N,N,N'-Trimethylethylenediamine. The majority of
available safety data sheets repeatedly state "no data available” for acute toxicity, skin/eye
irritation, sensitization, mutagenicity, and carcinogenicity endpoints.[1][6]

Acute Toxicity

No quantitative data for oral, dermal, or inhalation acute toxicity (e.g., LD50 or LC50 values) for
N,N,N'-Trimethylethylenediamine have been identified in the reviewed literature.[1][7]

Skin Corrosion/lrritation

N,N,N'-Trimethylethylenediamine is consistently classified as causing severe skin burns.[6]
This classification is based on the general properties of aliphatic amines, which are known to
be corrosive to skin tissue.[8] However, no specific in vivo or in vitro test results, such as Draize
test scores or reconstructed human epidermis test data, were found.

Serious Eye Damage/Eye Irritation

The compound is classified as causing serious eye damage.[6] This is a common characteristic
of corrosive aliphatic amines.[8] No specific ocular irritation study results are publicly available.
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Respiratory or Skin Sensitization

There is no available data to classify the skin sensitization potential of N,N,N’-
Trimethylethylenediamine.[1]

Germ Cell Mutagenicity

No data is available regarding the mutagenic potential of N,N,N'-Trimethylethylenediamine
from standard assays such as the Ames test or in vitro/in vivo chromosomal aberration studies.

[1]

Carcinogenicity

There are no available carcinogenicity studies for N,N,N'-Trimethylethylenediamine.[1] The
International Agency for Research on Cancer (IARC) has not classified this substance.[1]

Reproductive Toxicity

No data is available on the reproductive toxicity of N,N,N'-Trimethylethylenediamine.[1]

Specific Target Organ Toxicity (STOT)

There is no data available for single or repeated exposure specific target organ toxicity.[1]
However, based on its corrosive nature, it is known to be destructive to the tissues of the
mucous membranes and upper respiratory tract upon exposure.[9]

Experimental Protocols

In the absence of specific study data for N,N,N'-Trimethylethylenediamine, this section
details the standard OECD (Organisation for Economic Co-operation and Development) test
guidelines that would be followed to determine its toxicological profile.

Acute Dermal Irritation/Corrosion (OECD 404)

This test is designed to assess the potential of a substance to cause reversible (irritation) or
irreversible (corrosion) skin damage.

o Test System: Typically, a single albino rabbit is used for the initial test.
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e Procedure: A 0.5 mL dose of the test substance is applied to a small patch of shaved skin
(approximately 6 cmz2). The area is covered with a semi-occlusive dressing for a 4-hour
exposure period. An untreated area of skin serves as a control.

o Observation: The skin is examined for erythema (redness) and edema (swelling) at 60
minutes, and then at 24, 48, and 72 hours after patch removal. If effects persist, observations
can be extended up to 14 days.

e Scoring: The severity of erythema and edema is scored on a scale of 0 (none) to 4 (severe).
A Primary Irritation Index is calculated. If a corrosive effect is observed (irreversible tissue
damage), the test is terminated immediately.

» Confirmation: If no corrosive effect is seen in the initial animal, the test is confirmed using
two additional animals.

Click to download full resolution via product page

Workflow for OECD 404 Acute Dermal Irritation/Corrosion Test.

Acute Eye Irritation/Corrosion (OECD 405)

This test evaluates the potential of a substance to produce irritation or corrosion in the eye.

o Test System: Albino rabbits are the preferred species. The test is typically initiated with a
single animal.
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Procedure: A single dose (0.1 mL for liquids) of the test substance is instilled into the
conjunctival sac of one eye. The other eye remains untreated and serves as a control.

Observation: The eyes are examined for effects on the cornea (opacity), iris, and conjunctiva
(redness, swelling, discharge) at 1, 24, 48, and 72 hours after application. The observation
period can be extended to 21 days to assess reversibility.

Scoring: Lesions are scored according to a standardized system. If a corrosive effect is
noted, the study is terminated.

Confirmation: If the initial test does not show corrosion, the response is confirmed in up to
two additional animals.
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Workflow for OECD 405 Acute Eye Irritation/Corrosion Test.
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Skin Sensitization: Local Lymph Node Assay (LLNA)
(OECD 429)

The LLNA is the preferred method for assessing the skin sensitization potential of a chemical.

Test System: Mice (typically CBA/J strain) are used.

e Procedure: The test substance, in a suitable vehicle, is applied to the dorsal surface of each
ear of the mice for three consecutive days. A control group is treated with the vehicle alone.

o Endpoint Measurement: On day 6, the animals are injected with 3H-methyl thymidine (or an
alternative label). The draining auricular lymph nodes are excised, and the proliferation of
lymphocytes is measured by scintillation counting.

o Data Analysis: A Stimulation Index (SI) is calculated by dividing the mean proliferation in
each treated group by the mean proliferation in the control group. A substance is classified
as a sensitizer if the Sl is 3 or greater.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049237?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Dosing Phase (Days 1-3)

Group mice (treatment & control)

Apply test substance or vehicle
to mouse ears daily for 3 days

Proliferation & Measurement (Day 6)

Inject with 3H-methyl thymidine

Excise auricular lymph nodes

Measure lymphocyte proliferation
(scintillation counting)

Data Analysis

Calculate Stimulation Index (SI)

Classify as Sensitizer Classify as Non-sensitizer

Click to download full resolution via product page

Workflow for OECD 429 Skin Sensitization (LLNA) Test.
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Signaling Pathways and Mechanisms of Toxicity

There is no specific information available in the public domain regarding the detailed molecular
mechanisms of toxicity or the signaling pathways affected by N,N,N'-
Trimethylethylenediamine. The primary mechanism of local toxicity (skin and eye damage) is
attributed to its corrosive nature, which is a characteristic of many aliphatic amines. This
corrosivity is due to their alkalinity, leading to saponification of fats and extraction of membrane
lipids, resulting in cell death and tissue damage. Systemic toxicity mechanisms for this specific
compound have not been elucidated.

Conclusion and Data Gaps

N,N,N'-Trimethylethylenediamine is a hazardous chemical, classified as highly flammable
and corrosive, causing severe skin burns and eye damage. This profile is consistent with the
general toxicological properties of other short-chain aliphatic amines. However, a significant
and critical data gap exists for nearly all quantitative toxicological endpoints. There is an urgent
need for empirical data from standardized tests to accurately characterize the risk associated
with this compound. Researchers and drug development professionals should exercise
extreme caution and assume a high degree of hazard in the absence of definitive data. Future
research should prioritize conducting studies according to OECD guidelines to fill these critical
data gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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trimethylethylenediamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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